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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B13725116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Imidaprilat-d3, a deuterated internal standard crucial for the accurate quantification of

imidaprilat in complex biological matrices. This document outlines the typical product

specifications, commercial suppliers, and a detailed, generalized experimental protocol for its

use in bioanalytical method development and validation, particularly in pharmacokinetic and

drug metabolism studies.

Introduction to Imidaprilat-d3
Imidaprilat is the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor

imidapril, used in the treatment of hypertension.[1][2] Imidaprilat-d3 is a stable isotope-labeled

(SIL) analog of imidaprilat, where three hydrogen atoms have been replaced with deuterium.

This isotopic labeling renders it an ideal internal standard for mass spectrometry-based

bioanalytical assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of a stable isotope-labeled internal standard is the gold standard in quantitative

bioanalysis as it co-elutes with the analyte of interest, experiences similar ionization effects,

and corrects for variability in sample preparation and instrument response, leading to high

accuracy and precision.[3][4]
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Imidaprilat-d3 is available from several commercial suppliers specializing in reference

standards and isotopically labeled compounds for research purposes. While specific lot-to-lot

variability exists, the following tables summarize the typical quantitative data and product

information available from these suppliers. Researchers are advised to obtain a lot-specific

Certificate of Analysis (CoA) from the supplier for the most accurate information.

Commercial Suppliers
Supplier Name Website

Santa Cruz Biotechnology, Inc. --INVALID-LINK--

VIVAN Life Sciences --INVALID-LINK--

MyBioSource, Inc. --INVALID-LINK--

United States Biological --INVALID-LINK--

BIOGEN Científica --INVALID-LINK--

Pharmaffiliates --INVALID-LINK--

LGC Standards --INVALID-LINK--

Typical Product Specifications
The following table summarizes the key chemical and physical properties of Imidaprilat-d3.
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Parameter Typical Specification Analytical Method

Chemical Purity ≥98% HPLC, LC-MS

Isotopic Enrichment ≥99 atom % Deuterium
Mass Spectrometry, NMR

Spectroscopy

Molecular Formula C₁₈H₂₀D₃N₃O₆[5] -

Molecular Weight ~380.41 g/mol [5] Mass Spectrometry

CAS Number 1356019-69-6[6] -

Appearance White to off-white solid Visual Inspection

Storage Conditions -20°C -

Experimental Protocols
The following section outlines a detailed, generalized methodology for the use of Imidaprilat-
d3 as an internal standard for the quantification of imidaprilat in a biological matrix (e.g.,

plasma) using LC-MS/MS.

Materials and Reagents
Imidaprilat analytical standard

Imidaprilat-d3 internal standard

Human or animal plasma (control)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

96-well plates
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Centrifuge capable of accommodating 96-well plates

LC-MS/MS system with an electrospray ionization (ESI) source

Preparation of Stock and Working Solutions
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Imidaprilat and

Imidaprilat-d3 in methanol to prepare individual stock solutions of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions of Imidaprilat by

serial dilution of the primary stock solution with a 50:50 mixture of acetonitrile and water.

Internal Standard (IS) Working Solution: Prepare a working solution of Imidaprilat-d3 (e.g.,

100 ng/mL) by diluting the primary stock solution with a 50:50 mixture of acetonitrile and

water.

Sample Preparation (Protein Precipitation)
Protein precipitation is a common and straightforward method for extracting small molecules

from plasma samples.[7][8][9][10]

Spiking: To 50 µL of blank plasma in a 96-well plate, add 5 µL of the appropriate Imidaprilat

working standard solution. For quality control (QC) and unknown samples, add 5 µL of the

50:50 acetonitrile/water mixture.

Addition of Internal Standard: Add 150 µL of the Imidaprilat-d3 internal standard working

solution (in acetonitrile with 0.1% formic acid) to all wells. The organic solvent will induce

protein precipitation.

Vortexing: Mix the plate thoroughly for 2-3 minutes.

Centrifugation: Centrifuge the plate at approximately 4000 x g for 10 minutes to pellet the

precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate for analysis.

LC-MS/MS Analysis
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Chromatographic Conditions (Example):

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to separate imidaprilat from matrix components.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometric Conditions (Example):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Imidaprilat: m/z 378.2 → 206.1

Imidaprilat-d3: m/z 381.2 → 209.1

Optimize other mass spectrometer parameters such as declustering potential, collision

energy, and source temperature.

Data Analysis
Quantify the concentration of imidaprilat in the samples by calculating the peak area ratio of the

analyte to the internal standard and comparing it to the calibration curve constructed from the

standards.

Visualizations
Supplier and Product Relationship
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Caption: Relationship between commercial suppliers and the availability of Imidaprilat-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Imidaprilat-d3 in Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13725116#commercial-suppliers-of-imidaprilat-d3-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13725116#commercial-suppliers-of-imidaprilat-d3-for-research
https://www.benchchem.com/product/b13725116#commercial-suppliers-of-imidaprilat-d3-for-research
https://www.benchchem.com/product/b13725116#commercial-suppliers-of-imidaprilat-d3-for-research
https://www.benchchem.com/product/b13725116#commercial-suppliers-of-imidaprilat-d3-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13725116?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13725116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

